Cas no 138890-81-0 (Unii-F7DK810zmd)

• Product Name: Unii-F7DK810zmd
• CAS No: 138890-81-0
• MF: C₁₁H₂₀ClN₃O₅S₃
• MW: 405.941597938538
• CID: 231064
• Update Time: 2023-08-03

Unii-F7DK810zmd Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[3,2-e]-1,2-thiazine-6-sulfonamide,4-(ethylamino)-3,4-dihydro-2-(2-methoxyethyl)-, 1,1-dioxide, hydrochloride(1:1), (4R)-
• 2H-Thieno[3,2-e]-1,2-thiazine-6-sulfonamide,4-(ethylamino)-3,4-dihydro-2-(2-methoxyethyl)-, 1,1-dioxide, hydrochloride(1:1),
• 2H-Thieno[3,2-e]-1,2-thiazine-6-sulfonamide,4-(ethylamino)-3,4-dihydro-2-(2-methoxyethyl)-, 1,1-dioxide, monohydrochloride,(4R)- (9CI)
• 2H-Thieno[3,2-e]-1,2-thiazine-6-sulfonamide,4-(ethylamino)-3,4-dihydro-2-(2-methoxyethyl)-, 1,1-dioxide, monohydrochloride,(R)-
• AL 4623A
• F7DK810ZMD
• UMIMMWAPJTVYQZ-FVGYRXGTSA-N
• 2H-Thieno(3,2-E)-1,2-thiazine-6-sulfonamide, 4-(ethylamino)-3,4-dihydro-2-(2-methoxyethyl)-, 1,1-dioxide, monohydrochloride, (R)-
• 2H-Thieno(3,2-E)-1,2-thiazine-6-sulfonamide, 4-(ethylamino)-3,4-dihydro-2-(2-methoxyethyl)-, 1,1-dioxide, hydrochloride (1:1), (4R)-
• (R)-(+)-4-Ethylamino-3,4-dihydro-2-(2-methoxyethyl)-2H-thieno[3,2-e]-1,2-thiazine-6-sulfonamide 1,1-dioxide hydrochloride
• Unii-F7DK810zmd

• Inchi： 1S/C11H19N3O5S3.ClH/c1-3-13-9-7-14(4-5-19-2)22(17,18)11-8(9)6-10(20-11)21(12,15)16;/h6,9,13H,3-5,7H2,1-2H3,(H2,12,15,16);1H/t9-;/m0./s1
• InChI Key： UMIMMWAPJTVYQZ-FVGYRXGTSA-N
• SMILES： Cl.S1(C2=C(C=C(S(N)(=O)=O)S2)[C@H](CN1CCOC)NCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 583
• Topological Polar Surface Area: 164